N-[(S)-alpha-Methylbenzyl]-4-[(aS)-2-(diphenylphosphino)-1-naphthyl]phthalazine-1-amine

• IUPAC Name: 4-(2-diphenylphosphanylnaphthalen-1-yl)-N-[(1S)-1-phenylethyl]phthalazin-1-amine
• InChI: InChI=1S/C38H30N3P/c1-27(28-15-5-2-6-16-28)39-38-34-24-14-13-23-33(34)37(40-41-38)36-32-22-12-11-17-29(32)25-26-35(36)42(30-18-7-3-8-19-30)31-20-9-4-10-21-31/h2-27H,1H3,(H,39,41)/t27-/m0/s1
• InChI Key: HCEVCINOBTVHOF-MHZLTWQESA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC2=NN=C(C3=CC=CC=C32)C4=C(C=CC5=CC=CC=C54)P(C6=CC=CC=C6)C7=CC=CC=C7
• Isomeric SMILES: C[C@@H](C1=CC=CC=C1)NC2=NN=C(C3=CC=CC=C32)C4=C(C=CC5=CC=CC=C54)P(C6=CC=CC=C6)C7=CC=CC=C7
• Molecular Formula: C38H30N3P
• Molecular Weight: 559.6 g/mol

Description

“N-[(S)-alpha-Methylbenzyl]-4-[(aS)-2-(diphenylphosphino)-1-naphthyl]phthalazine-1-amine” is a complex organic compound. It consists of a phthalazine backbone with an amine group substituted at the 1-position. The amine group is further substituted with an alpha-methylbenzyl group. At the 4-position of the phthalazine ring, there is a naphthyl group substituted, which is further substituted with a diphenylphosphino group.

Synthesis Analysis

The synthesis of such complex molecules often involves multiple steps and various reagents. For instance, the synthesis of similar compounds often involves the use of catalysts and ligands. The synthesis could potentially involve the reduction of nitriles or amides, reactions involving alkyl groups, nucleophilic attack by an azide ion on an alkyl halide, followed by reduction of the azide so formed.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It contains a phthalazine ring, which is a bicyclic compound containing two benzene rings fused with a nitrogen-containing heterocycle. The various substituents mentioned in the name indicate the positions and types of groups attached to this core structure.

Chemical Reactions Analysis

The chemical reactions involving this compound could be numerous and varied, depending on the conditions and reagents used. For instance, it could undergo reactions typical of amines, such as alkylation, acylation, and reactions with acids. The presence of the phosphino group could also allow it to act as a ligand in various metal-catalyzed reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the nature of its substituents. For instance, properties such as solubility, melting point, boiling point, and reactivity could vary widely.

Scientific Research Applications

Synthesis and Antimicrobial Activity

A study by Abubshait et al. (2011) explored the synthesis of novel phthalazinone derivatives, including N-[(S)-alpha-Methylbenzyl]-4-[(aS)-2-(diphenylphosphino)-1-naphthyl]phthalazine-1-amine. The derivatives were evaluated for their antimicrobial activity, showing potential as antimicrobial agents.

Applications in Chiral Catalysis

The work of Szatmári and Fülöp (2013) discusses the use of aminonaphthol derivatives, related to this compound, in chiral catalysis. These compounds have been identified as effective chiral catalysts in enantioselective transformations.

Chemiluminescence Studies

Gundermann et al. (1976) conducted a study on the chemiluminescence properties of naphtho[2,3-g]phthalazine derivatives, including compounds structurally similar to this compound. They found that these compounds exhibit enhanced chemiluminescence, making them potentially useful in analytical chemistry applications (Gundermann et al., 1976).

Antibacterial Properties

Research by Abbasi et al. (2015) includes the synthesis of N-alkyl/aralkyl derivatives of naphthylamine, closely related to the compound , and their evaluation as antibacterial agents. The study highlighted their potential as potent antibacterial agents.

Structural Analysis and Properties

A 2022 study by Huang et al. focused on the synthesis and characterization of diphosphines based on naphthylamine, similar to this compound. They analyzed the structure and properties of these compounds, which can inform applications in various fields of chemistry.

Mechanism of Action

The mechanism of action of this compound would depend on its application. For instance, if used as a ligand in a catalytic process, it could coordinate to a metal center and facilitate various transformations.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical compound, appropriate safety measures should be taken when handling it, including the use of personal protective equipment and adherence to safe laboratory practices.

Future Directions

The potential applications and future directions for this compound could be numerous, given its complex structure and the functional groups it contains. It could find use in various areas of chemistry, including catalysis, medicinal chemistry, and materials science.